Cas no 1785043-38-0 (3-(Methoxymethyl)-1,2-oxazole-5-carbaldehyde)

3-(Methoxymethyl)-1,2-oxazole-5-carbaldehyde is a versatile heterocyclic aldehyde featuring a methoxymethyl-substituted oxazole core. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its reactive aldehyde group, which facilitates further functionalization through condensation, reduction, or nucleophilic addition reactions. The methoxymethyl moiety enhances solubility and stability, making it suitable for diverse reaction conditions. Its oxazole scaffold is of interest in medicinal chemistry for designing bioactive molecules, including potential drug candidates. The compound's well-defined structure and reactivity profile make it a useful intermediate for constructing complex heterocyclic systems or tailored molecular architectures in academic and industrial settings.
3-(Methoxymethyl)-1,2-oxazole-5-carbaldehyde structure
1785043-38-0 structure
Product Name:3-(Methoxymethyl)-1,2-oxazole-5-carbaldehyde
CAS No:1785043-38-0
MF:C6H7NO3
MW:141.124681711197
MDL:MFCD32068808
CID:5465582
PubChem ID:105428185
Update Time:2025-10-16

3-(Methoxymethyl)-1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(Methoxymethyl)-1,2-oxazole-5-carbaldehyde
    • Z2732451956
    • 5-Isoxazolecarboxaldehyde, 3-(methoxymethyl)-
    • 3-(Methoxymethyl)isoxazole-5-carbaldehyde
    • MDL: MFCD32068808
    • Inchi: 1S/C6H7NO3/c1-9-4-5-2-6(3-8)10-7-5/h2-3H,4H2,1H3
    • InChI Key: MBWGKYJSBPCIFM-UHFFFAOYSA-N
    • SMILES: O(C)CC1C=C(C=O)ON=1

Computed Properties

  • Exact Mass: 141.042593085 g/mol
  • Monoisotopic Mass: 141.042593085 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 141.12
  • XLogP3: -0.1
  • Topological Polar Surface Area: 52.3

3-(Methoxymethyl)-1,2-oxazole-5-carbaldehyde Pricemore >>

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